9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine
Overview
Description
9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine (BMP2A) is a synthetic purine analog and a member of the family of pyrimidine-based compounds. BMP2A has a wide range of applications in scientific research and has been studied extensively in the fields of biochemistry, molecular biology, pharmacology, and physiology. It has been used in a variety of laboratory experiments, including those involving protein-ligand interactions, gene expression, and drug development.
Scientific Research Applications
9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine has been used extensively in scientific research due to its ability to bind to a variety of proteins, including those involved in signal transduction pathways. It has been used as a tool to study protein-ligand interactions and has been used as a substrate for enzyme assays. 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine has also been used in gene expression studies to investigate the effects of mutations in genes, and it has been used to study the effects of drugs on cellular processes.
Mechanism of Action
9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine binds to a variety of proteins, including those involved in signal transduction pathways. It binds to these proteins through hydrogen bonding and hydrophobic interactions, which can lead to the activation or inhibition of the proteins. 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine can also bind to DNA, leading to changes in gene expression.
Biochemical and Physiological Effects
9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in signal transduction pathways, leading to changes in gene expression. It has also been shown to inhibit the activity of certain proteins involved in cell cycle regulation, leading to changes in cell growth and differentiation. Additionally, 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine has been shown to bind to DNA, leading to changes in gene expression.
Advantages and Limitations for Lab Experiments
The use of 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine in laboratory experiments offers a number of advantages. It is a relatively inexpensive compound, and it is easy to synthesize in large quantities. Additionally, 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine can bind to a variety of proteins and DNA, making it a useful tool for studying protein-ligand interactions and gene expression. However, there are some limitations to the use of 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine in laboratory experiments. It can be difficult to purify the compound, and it can be difficult to control the concentration of the compound in the reaction mixture.
Future Directions
There are a number of potential future directions for the use of 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine in scientific research. It could be used to study the effects of drugs on signal transduction pathways and gene expression. Additionally, it could be used in drug development, as it could be used to identify potential targets for drug design. It could also be used to study the effects of mutations in genes, as well as the effects of environmental factors on gene expression. Finally, it could be used to study the effects of small molecules on cellular processes, such as cell cycle regulation and cell differentiation.
Synthesis Methods
The synthesis of 9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine involves a multi-step process starting with the reaction of 5-bromo-4-methoxypyrimidine with 6-amino-9H-purin-9-one in the presence of a base. This reaction produces a mixture of the desired product (9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine) and a by-product, 5-bromo-4-methoxy-6-amino-9H-purin-9-one. This mixture is then purified by column chromatography to obtain the pure product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine' involves the synthesis of the pyrimidine and purine moieties separately, followed by their coupling to form the final compound.", "Starting Materials": [ "4-methoxy-5-nitropyrimidine", "5-bromo-2-chloropyrimidine", "6-chloropurine", "Sodium azide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Dimethylformamide", "Acetonitrile", "Ethanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 5-bromo-4-methoxypyrimidine", "a. 4-methoxy-5-nitropyrimidine is reacted with sodium borohydride in ethanol to yield 4-methoxy-5-aminopyrimidine.", "b. 5-bromo-2-chloropyrimidine is reacted with 4-methoxy-5-aminopyrimidine in the presence of sodium hydroxide in dimethylformamide to yield 5-bromo-4-methoxypyrimidine.", "Step 2: Synthesis of 9H-purin-6-amine", "a. 6-chloropurine is reacted with sodium azide in water to yield 6-azidopurine.", "b. 6-azidopurine is reduced with sodium borohydride in ethanol to yield 9H-purin-6-amine.", "Step 3: Coupling of pyrimidine and purine moieties", "a. 5-bromo-4-methoxypyrimidine and 9H-purin-6-amine are reacted in the presence of hydrochloric acid in acetonitrile to yield the final compound '9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine'." ] } | |
CAS RN |
2758002-53-6 |
Product Name |
9-(5-bromo-4-methoxypyrimidin-2-yl)-9H-purin-6-amine |
Molecular Formula |
C10H8BrN7O |
Molecular Weight |
322.1 |
Purity |
95 |
Origin of Product |
United States |
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